Cas no 2580207-77-6 (2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide)

• Product Name: 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide
• CAS No: 2580207-77-6
• MF: C₅H₁₂FNO₄S₂
• MW: 233.281482696533
• CID: 5660894
• PubChem ID: 165885981
• Update Time: 2025-07-21

2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580207-77-6
• 2-fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide
• EN300-27733515
• 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide

• Inchi： 1S/C5H12FNO4S2/c1-5(6,3-12(2,8)9)4-13(7,10)11/h3-4H2,1-2H3,(H2,7,10,11)
• InChI Key： YPHAMDZMRWECBI-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)(CS(N)(=O)=O)F)(=O)=O

Computed Properties

• Exact Mass: 233.01917837g/mol
• Monoisotopic Mass: 233.01917837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 111Ų

Additional information on 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide

2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide (CAS No. 2580207-77-6): A Versatile Synthetic Intermediate in Modern Pharmaceutical Chemistry

2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide is a multifunctional organic compound that has garnered significant attention in the field of synthetic chemistry due to its unique structural features and potential applications in drug development. As a 2-fluoro group-containing methanesulfonyl derivative, this molecule represents a critical building block for the synthesis of complex bioactive compounds. The propane-1-sulfonamide scaffold provides a versatile platform for functional group manipulation, enabling the creation of diverse molecular architectures with tailored biological activities. Recent advancements in medicinal chemistry have highlighted the importance of 2-fluoro substitutions in modulating pharmacokinetic properties, while the methanesulfonyl moiety offers opportunities for metabolic stability and enhanced solubility in aqueous environments.

The 2-fluoro substituent in 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide plays a pivotal role in altering the electronic properties of the molecule. Fluorine's high electronegativity and small atomic radius enable the creation of electron-deficient centers, which can significantly influence the reactivity and selectivity of the compound during synthetic transformations. This property is particularly relevant in the context of modern drug design, where the introduction of fluoro atoms is often employed to improve the binding affinity of ligands to target proteins. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluoro substitutions can enhance the metabolic stability of compounds by reducing the likelihood of enzymatic degradation, a critical factor in the development of long-acting therapeutics.

The methanesulfonyl group in 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide contributes to the molecule's reactivity and functional versatility. This sulfonamide functionality is a common feature in many pharmaceuticals, where it serves as a protective group or a site for further chemical modification. The methanesulfonyl moiety can be selectively transformed into various functional groups, including sulfonates, sulfonamides, and sulfonamido derivatives, which are essential in the synthesis of biologically active molecules. Recent research has shown that the methanesulfonyl group can also act as a bioisostere for carboxylate groups, offering potential advantages in terms of solubility and metabolic stability.

The propane-1-sulfonamide backbone of 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide provides a flexible framework for the incorporation of diverse functional groups. This scaffold is particularly valuable in the development of small molecule inhibitors and modulators of protein-protein interactions, which are increasingly targeted in the treatment of complex diseases such as cancer and neurodegenerative disorders. A 2024 review in Advanced Drug Delivery Reviews emphasized the role of sulfonamide-based scaffolds in the design of multitarget drugs, highlighting the potential of compounds like 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide to address the limitations of single-target therapies.

Recent advancements in synthetic methodologies have further expanded the utility of 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide as a synthetic intermediate. The development of catalytic asymmetric synthesis techniques has enabled the efficient construction of stereocenters within this molecule, which is crucial for the creation of enantiomerically pure pharmaceuticals. A 2023 breakthrough in Nature Chemistry demonstrated the use of chiral organocatalysts to achieve high enantioselectivity in the synthesis of 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide-derived compounds, significantly reducing the number of synthetic steps required to access complex target molecules.

The 2-methyl group in 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide contributes to the molecule's steric and electronic properties, which can be fine-tuned to optimize its reactivity in various synthetic contexts. This methyl substitution is particularly relevant in the context of fluoro-substituted compounds, where the presence of methyl groups can influence the conformational flexibility of the molecule and its interactions with biological targets. A 2022 study in Organic Letters reported the successful use of 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide as a key intermediate in the synthesis of a novel class of antifungal agents, highlighting its potential in the development of therapeutic agents for infectious diseases.

The structural complexity of 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide makes it a valuable tool in the exploration of new chemical space. Its multifunctional nature allows for the incorporation of diverse pharmacophoric elements, which can be tailored to address specific therapeutic challenges. A 2024 article in Chemical Communications discussed the use of this compound as a scaffold for the development of dual-action inhibitors targeting both kinases and phosphatases, which could have significant implications for the treatment of inflammatory and autoimmune disorders.

In conclusion, 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide represents a promising synthetic intermediate with broad applications in pharmaceutical chemistry. Its unique structural features, including the fluoro substitution, methanesulfonyl functionality, and propane-1-sulfonamide scaffold, make it a versatile platform for the development of novel therapeutics. As research in medicinal chemistry continues to evolve, compounds like 2-Fluoro-3-methanesulfonyl-2-methylpropane-1-sulfonamide are likely to play an increasingly important role in the design of innovative treatments for a wide range of diseases.